N-(2,6-difluorobenzyl)-2-(1H-indol-1-yl)acetamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-indol-1-ylacetamide
• InChI: InChI=1S/C17H14F2N2O/c18-14-5-3-6-15(19)13(14)10-20-17(22)11-21-9-8-12-4-1-2-7-16(12)21/h1-9H,10-11H2,(H,20,22)
• InChI Key: FPFIXFRYTSVNCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C17H14F2N2O
• Molecular Weight: 300.30 g/mol

Description

N-(2,6-difluorobenzyl)-2-(1H-indol-1-yl)acetamide, also known as DIBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DIBA has been found to have a wide range of biochemical and physiological effects, making it a promising compound for use in various research studies.

Scientific Research Applications

For further research and a deeper understanding of compounds with potential pharmacological or environmental significance, the following references from the search might be of interest, although they do not directly relate to the compound :

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